Cas no 1807043-94-2 (Methyl 4-bromo-3-cyano-2-methylbenzoate)

• Product Name: Methyl 4-bromo-3-cyano-2-methylbenzoate
• CAS No: 1807043-94-2
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4954603
• Update Time: 2025-05-19

Methyl 4-bromo-3-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-cyano-2-methylbenzoate

• Inchi： 1S/C10H8BrNO2/c1-6-7(10(13)14-2)3-4-9(11)8(6)5-12/h3-4H,1-2H3
• InChI Key： LTXHONKQLQEZDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-3-cyano-2-methylbenzoate

Methyl 4-bromo-3-cyano-2-methylbenzoate (CAS No. 1807043-94-2): A Comprehensive Overview

Methyl 4-bromo-3-cyano-2-methylbenzoate (CAS No. 1807043-94-2) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a bromo group, a cyano group, and a methyl group, which collectively contribute to its diverse reactivity and potential applications.

The molecular formula of Methyl 4-bromo-3-cyano-2-methylbenzoate is C₁₀H₈BrNO₂, and its molecular weight is approximately 256.07 g/mol. The compound's structure can be represented as follows:

In terms of physical properties, Methyl 4-bromo-3-cyano-2-methylbenzoate is a solid at room temperature with a melting point of around 95°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it an ideal candidate for various synthetic transformations and biological assays.

The synthesis of Methyl 4-bromo-3-cyano-2-methylbenzoate typically involves the esterification of 4-bromo-3-cyano-2-methylbenzoic acid with methanol in the presence of an acid catalyst. This reaction can be carried out under mild conditions, yielding the desired product with high purity and yield. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of this compound, such as using microwave-assisted reactions or employing catalysts derived from renewable resources.

In the realm of pharmaceutical research, Methyl 4-bromo-3-cyano-2-methylbenzoate has shown promise as an intermediate in the synthesis of bioactive molecules. Its bromo and cyano functionalities provide multiple points for further chemical modification, enabling the creation of a wide range of derivatives with potential therapeutic applications. For instance, studies have demonstrated that compounds derived from Methyl 4-bromo-3-cyano-2-methylbenzoate exhibit potent anti-inflammatory and anticancer activities.

A notable example is the use of Methyl 4-bromo-3-cyano-2-methylbenzoate as a starting material for the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression. One such study published in the Journal of Medicinal Chemistry reported the development of a series of compounds derived from this intermediate that effectively inhibited the activity of protein kinases, which are key regulators of cell proliferation and survival.

Beyond its pharmaceutical applications, Methyl 4-bromo-3-cyano-2-methylbenzoate has also found utility in materials science. The presence of bromo and cyano groups imparts unique electronic properties to the molecule, making it suitable for use in organic electronics and photovoltaic devices. Researchers have explored the use of this compound as a building block for designing conjugated polymers with enhanced charge transport capabilities.

In summary, Methyl 4-bromo-3-cyano-2-methylbenzoate (CAS No. 1807043-94-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers engaged in chemical synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.